Cas no 1989672-16-3 (1-(4-fluorocyclohexyl)ethan-1-amine hydrochloride)

• Product Name: 1-(4-fluorocyclohexyl)ethan-1-amine hydrochloride
• CAS No: 1989672-16-3
• MF: C₈H₁₇ClFN
• MW: 181.678684949875
• MDL: MFCD30342824
• CID: 4633030
• PubChem ID: 122164341
• Update Time: 2025-06-10

1-(4-fluorocyclohexyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorocyclohexyl)ethan-1-amine hydrochloride

• MDL： MFCD30342824
• Inchi： 1S/C8H16FN.ClH/c1-6(10)7-2-4-8(9)5-3-7;/h6-8H,2-5,10H2,1H3;1H
• InChI Key： LGNDHMRVVCAXHG-UHFFFAOYSA-N
• SMILES： C(C1CCC(F)CC1)(N)C.Cl

Additional information on 1-(4-fluorocyclohexyl)ethan-1-amine hydrochloride

Research Brief on 1-(4-fluorocyclohexyl)ethan-1-amine hydrochloride (CAS: 1989672-16-3): Recent Advances and Applications

1-(4-fluorocyclohexyl)ethan-1-amine hydrochloride (CAS: 1989672-16-3) is a fluorinated cyclohexylamine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various therapeutic applications, particularly in the development of central nervous system (CNS) targeting drugs. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in novel drug formulations.

A 2023 study published in the Journal of Medicinal Chemistry investigated the pharmacokinetic properties of 1-(4-fluorocyclohexyl)ethan-1-amine hydrochloride, revealing its enhanced blood-brain barrier (BBB) permeability compared to non-fluorinated analogs. The research team utilized in vitro models and molecular dynamics simulations to demonstrate that the fluorine substitution at the 4-position of the cyclohexyl ring significantly improves metabolic stability while maintaining favorable lipophilicity. These findings suggest its potential utility in designing CNS-targeting therapeutics for conditions such as depression, anxiety, and neurodegenerative disorders.

In synthetic chemistry applications, 1-(4-fluorocyclohexyl)ethan-1-amine hydrochloride has been employed as a chiral building block for the asymmetric synthesis of complex pharmaceutical compounds. A recent patent application (WO2023056321) describes its use in the preparation of novel sigma-1 receptor ligands, where the fluorocyclohexyl moiety contributes to enhanced receptor binding affinity and selectivity. The patent highlights the compound's versatility in medicinal chemistry, particularly in structure-activity relationship (SAR) studies aimed at optimizing drug candidates.

From a safety and toxicological perspective, preliminary studies on 1-(4-fluorocyclohexyl)ethan-1-amine hydrochloride indicate a favorable profile. Acute toxicity tests in rodent models showed no significant adverse effects at therapeutic dose ranges, and genotoxicity assays were negative. However, researchers caution that more comprehensive long-term toxicity studies are needed, especially considering the potential for bioaccumulation of fluorinated compounds. These findings were presented at the 2023 American Chemical Society National Meeting in the Division of Medicinal Chemistry.

The compound's unique physicochemical properties have also attracted interest in radiopharmaceutical development. Recent work published in Nuclear Medicine and Biology explored its potential as a precursor for fluorine-18 labeled PET tracers. The presence of the fluorine atom in the molecular structure allows for straightforward isotopic exchange, making it an attractive candidate for developing novel neuroimaging agents. Early-stage clinical trials are anticipated to begin in 2024 to evaluate its utility in diagnosing neurological disorders.

Looking forward, 1-(4-fluorocyclohexyl)ethan-1-amine hydrochloride represents a promising scaffold for future drug discovery efforts. Its combination of favorable pharmacokinetic properties, synthetic versatility, and emerging safety data position it as a valuable tool in medicinal chemistry. Ongoing research is focusing on expanding its applications to other therapeutic areas, including pain management and addiction treatment, where its CNS activity profile may prove particularly beneficial. The compound continues to be an active area of investigation across multiple pharmaceutical research programs worldwide.